Cas no 194783-97-6 ((2S)-2-acetamido-3-(4-iodophenyl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid
• CAS No: 194783-97-6
• MF: C₁₁H₁₂INO₃
• MW: 333.122355461121
• CID: 5620118
• PubChem ID: 68624886
• Update Time: 2025-06-28

(2S)-2-acetamido-3-(4-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3390470
• 194783-97-6
• (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid
• RTVNNJWKXVLALU-JTQLQIEISA-N
• EN300-28295967
• n-acetyl-4-iodophenylalanine
• acetyl-4-iodo phenylalanine

• Inchi： 1S/C11H12INO3/c1-7(14)13-10(11(15)16)6-8-2-4-9(12)5-3-8/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m0/s1
• InChI Key： RTVNNJWKXVLALU-JTQLQIEISA-N
• SMILES： IC1C=CC(=CC=1)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 332.98619g/mol
• Monoisotopic Mass: 332.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid

Introduction to (2S)-2-acetamido-3-(4-iodophenyl)propanoic Acid (CAS No. 194783-97-6)

(2S)-2-acetamido-3-(4-iodophenyl)propanoic acid, identified by its CAS number 194783-97-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents. The unique structural features of this molecule, particularly its chiral center and the presence of both an amide and an iodophenyl group, contribute to its versatility in medicinal chemistry applications.

The< strong>structure of (2S)-2-acetamido-3-(4-iodophenyl)propanoic acidimparts distinct chemical properties that make it suitable for various synthetic pathways. The amide functionality, located at the C-2 position, serves as a crucial site for further derivatization, enabling the attachment of diverse pharmacophores. Additionally, the iodine substituent at the para position of the phenyl ring enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Stille couplings, which are widely employed in drug discovery.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, including cancer and inflammatory disorders. The< strong>biological significance of (2S)-2-acetamido-3-(4-iodophenyl)propanoic acidhas been explored in several preclinical studies, where it has demonstrated potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in disease progression.

One notable application of< strong>(2S)-2-acetamido-3-(4-iodophenyl)propanoic acidis in the field of oncology. Studies have shown that derivatives of this compound can modulate signaling pathways associated with tumor growth and metastasis. The chiral center at the C-2 position plays a pivotal role in determining the enantioselectivity of these derivatives, which is critical for achieving optimal pharmacological activity while minimizing adverse effects. This aspect underscores the importance of stereochemistry in medicinal chemistry and highlights the utility of< strong>CAS No. 194783-97-6as a building block for enantiomerically pure compounds.

The< strong>pharmacological profileof compounds derived from (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid has been extensively studied in vitro and in vivo. These investigations have revealed promising results regarding their ability to interact with biological targets such as kinases and transcription factors. For example, certain derivatives have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. Such findings suggest that this compound may serve as a lead structure for developing next-generation anticancer agents.

In addition to its applications in oncology, (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid has also been explored for its potential in treating inflammatory diseases. Research indicates that derivatives of this compound can modulate inflammatory cytokine production and reduce oxidative stress, thereby alleviating symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease. The amide group provides a handle for further functionalization, allowing chemists to design molecules with enhanced bioavailability and target specificity.

The< strong>synthetic utilityof CAS No. 194783-97-6 cannot be overstated. Its structural features make it an ideal candidate for exploring new synthetic methodologies and developing novel intermediates for drug discovery programs. The iodine atom at the phenyl ring offers opportunities for palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern organic synthesis. These reactions enable the introduction of diverse substituents at strategic positions within the molecule, expanding its pharmacological potential.

Recent advances in computational chemistry have further enhanced the utility of (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid as a scaffold for drug design. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its binding mode and mechanism of action. These insights have guided researchers in optimizing its structure to improve potency and selectivity. Such computational approaches are becoming increasingly integral to medicinal chemistry workflows, complementing traditional experimental methods.

The< strong>future prospectsof (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid are promising, with ongoing research aimed at uncovering new biological activities and exploring novel synthetic strategies. As our understanding of disease mechanisms continues to evolve, so too will our ability to harness this compound's potential for therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.

In conclusion, (2S)-2-acetamido-3-(4-iodophenyl)propanoic acid (CAS No. 194783-97-6) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features enable diverse synthetic modifications and biological applications, making it a cornerstone in the development of novel therapeutic agents targeting various diseases. As research progresses, this compound is expected to continue playing a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.